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Compound of Interest

Compound Name: Allyl nonanoate

Cat. No.: B1581871

Essential Safety and Handling Guide for Allyl
Nonanoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling Allyl nonanoate in a laboratory setting. Adherence to these
guidelines is crucial for ensuring personal safety and minimizing environmental impact.

Chemical Safety and Properties

Allyl nonanoate is a flammable liquid that can cause skin, eye, and respiratory irritation.[1] It is
crucial to handle this chemical with appropriate safety measures to prevent exposure and
accidents.
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Property Value Source
CAS Number 7493-72-3 [1112]
Molecular Formula C12H2202 [2][3]
Molecular Weight 198.3 g/mol

Clear, very slightly yellow liquid
Appearance . .

with a fruity odor
Boiling Point 151 °C at 50 mmHg
Flash Point 88.89 °C (192.00 °F)
Density 0.878 g/mL at 25 °C

- Insoluble in water; soluble in

Solubility

alcohol and essential oils

Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to minimize exposure to Allyl nonanoate. Research
indicates that chemically resistant gloves can reduce potential pesticide exposure by up to
90%.
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PPE Category Specification Rationale

o Protects against skin contact,

Nitrile or Butyl rubber gloves. _ o

which can cause irritation.
_ Ensure gloves are tested o
Hand Protection ) Nitrile and butyl rubber offer

according to EN 374 _
good resistance to esters and

standards. _
organic compounds.

Chemical safety goggles or a

face shield. Must comply with Prevents eye contact, which
OSHA 29 CFR 1910.133 or can cause serious irritation.
European Standard EN166.

Eye and Face Protection

An approved half-face

respirator with organic vapor Protects against inhalation of

Respiratory Protection cartridges (e.g., 3M 6000 vapors, which may cause
series with 6001 or 6003 respiratory irritation.
cartridges).

Along-sleeved lab coat or o )
) i ) ) Prevents incidental skin
Body Protection chemical-resistant suit (e.g.,

contact with spills or splashes.
Tychem®).

Operational Protocol: Step-by-Step Guidance

This protocol outlines the safe handling of Allyl nonanoate from preparation to disposal.

Preparation and Handling

« Ventilation: Always handle Allyl nonanoate in a well-ventilated area, preferably within a
certified chemical fume hood to minimize inhalation exposure.

« Ignition Sources: Before handling, ensure all potential ignition sources, such as open flames,
hot plates, and spark-producing equipment, are removed from the work area due to the
flammable nature of the chemical.

e Personal Protective Equipment (PPE): Don the required PPE as specified in the table above
before handling the chemical.
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o Container Handling: Use sealed containers, such as glass vials with screw caps and PTFE
septa, to minimize leakage and evaporation. When transferring, do so quickly and recap
containers immediately.

In Case of Exposure: First Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15-20 minutes, holding the eyelids open.
Eye Contact Remove contact lenses if present and easy to

do. Seek immediate medical attention, even if

no symptoms are apparent.

Immediately remove all contaminated clothing.
) Wash the affected skin area thoroughly with
Skin Contact Lo
soap and plenty of water. If irritation develops or

persists, seek medical attention.

Move the affected person to fresh air at once. If

breathing is difficult or has stopped, provide

Inhalation o o ) ) )
artificial respiration. Seek immediate medical
attention.

Do NOT induce vomiting. Rinse the mouth with
) water. Never give anything by mouth to an
Ingestion

unconscious person. Call a poison control

center or seek immediate medical attention.

Spill Management

In the event of a spill, follow these procedures to ensure safety and proper cleanup.
o Small Spills:

o Eliminate all ignition sources from the area.
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o Wearing appropriate PPE, absorb the spill with inert material such as sand, earth, or a
universal binder.

o Collect the absorbed material into a suitable, sealable container for disposal.

o Clean the spill area with 60-70% ethanol followed by a soap and water solution.

e Large Spills:
o Evacuate the area immediately.
o lIsolate the spill area for at least 50 meters (150 feet) in all directions.

o Contact your institution's environmental health and safety (EHS) department for
assistance.

Disposal Plan

Proper disposal of Allyl nonanoate and its contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Collection:

o Collect all liquid waste containing Allyl nonanoate in a designated, clearly labeled, and
leak-proof container. The container should be made of a material compatible with the
chemical, such as glass or polyethylene.

o Do not mix Allyl nonanoate waste with incompatible chemicals.

o Solid waste contaminated with Allyl nonanoate (e.g., absorbent materials, contaminated
gloves) should be placed in a separate, sealed, and labeled container.

o Labeling and Storage:

o Label all waste containers with "Hazardous Waste," the full chemical name ("Allyl
nonanoate"), and the associated hazards (Flammable Liquid, Irritant).
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o Store waste containers in a designated satellite accumulation area that is cool, dry, and
well-ventilated, away from heat and ignition sources.

» Final Disposal:

o Arrange for the disposal of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal company.

o Never dispose of Allyl nonanoate down the drain or in regular trash.

Workflow for Safe Handling of Allyl Nonanoate
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Safe Handling and Disposal Workflow for Allyl Nonanoate
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i
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Caption: Logical workflow for the safe handling and disposal of Allyl nonanoate.

© 2025 BenchChem. All rights reserved.

7/9 Tech Support


https://www.benchchem.com/product/b1581871?utm_src=pdf-body-img
https://www.benchchem.com/product/b1581871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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